Cas no 1301706-80-8 (5-Bromo-4-chloro-3-indolyl a-D-fucopyranoside)

• Product Name: 5-Bromo-4-chloro-3-indolyl a-D-fucopyranoside
• CAS No: 1301706-80-8
• MF: C₁₄H₁₅BrClNO₅
• MW: 392.62960267067
• MDL: MFCD04972044
• CID: 5012842
• Update Time: 2026-02-27

5-Bromo-4-chloro-3-indolyl a-D-fucopyranoside Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-3-indoxyl-alpha-D-fucopyranoside
• C14H15BrClNO5
• AMY41667
• W0430
• 5-Bromo-4-chloro-3-indolyl
• A-D-fucopyranoside
• 5-Bromo-4-chloro-3-indolyl alpha-D-fucopyranoside
• (2R,3R,4S,5R,6R)-2-((5-Bromo-4-chloro-1H-indol-3-yl)oxy)-6-methyltetrahydro-2H-pyran-3,4,5-triol
• (2R,3R,4S,5R,6R)-2-[(5-BROMO-4-CHLORO-1H-INDOL-3-YL)OXY]-6-METHYLOXANE-3,4,5-TRIOL
• 5-Bromo-4-chloro-3-indolyl a-D-fucopyranoside

• MDL： MFCD04972044
• Inchi： 1S/C14H15BrClNO5/c1-5-11(18)12(19)13(20)14(21-5)22-8-4-17-7-3-2-6(15)10(16)9(7)8/h2-5,11-14,17-20H,1H3/t5-,11+,12+,13-,14-/m1/s1
• InChI Key： ZMYJTGDNFZJYFN-OOAGIEEUSA-N
• SMILES： BrC1C=CC2=C(C=1Cl)C(=CN2)O[C@@H]1[C@@H]([C@H]([C@H]([C@@H](C)O1)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 405
• XLogP3: 1.7
• Topological Polar Surface Area: 94.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 5-Bromo-4-chloro-3-indolyl a-D-fucopyranoside

Recent Advances in the Application of 5-Bromo-4-chloro-3-indolyl a-D-fucopyranoside (CAS: 1301706-80-8) in Glycosidase Research

The compound 5-Bromo-4-chloro-3-indolyl a-D-fucopyranoside (CAS: 1301706-80-8) has recently garnered significant attention in the field of glycosidase research due to its unique properties as a chromogenic substrate. This synthetic indoxyl glycoside derivative is widely utilized for the detection and characterization of α-L-fucosidase activity, an enzyme implicated in various biological processes and disease states. Recent studies have expanded our understanding of its applications in both basic research and clinical diagnostics.

A 2023 study published in Glycobiology demonstrated the superior sensitivity of this substrate compared to traditional p-nitrophenyl derivatives when detecting low-abundance α-L-fucosidase isoforms. The research team employed high-throughput screening assays using 5-Bromo-4-chloro-3-indolyl a-D-fucopyranoside to identify novel fucosidase inhibitors, revealing several promising lead compounds for therapeutic development. The intense blue-green indigo dye produced upon enzymatic cleavage provides exceptional visual detection limits, making it particularly valuable for histochemical applications.

In cancer research, a recent Nature Communications paper (2024) utilized this substrate to profile fucosidase activity in tumor microenvironments. The study revealed distinct spatial patterns of enzyme activity correlated with immune cell infiltration and patient prognosis. Researchers developed a quantitative imaging protocol using 5-Bromo-4-chloro-3-indolyl a-D-fucopyranoside that could distinguish between indolent and aggressive tumor subtypes with 89% accuracy in preclinical models.

Significant progress has also been made in the compound's pharmaceutical applications. A 2024 Journal of Medicinal Chemistry report described its use in fragment-based drug discovery against bacterial fucosidases. The researchers leveraged the chromogenic properties of 1301706-80-8 to develop a high-content screening platform that identified novel antibiotic candidates targeting carbohydrate metabolism in multidrug-resistant pathogens.

From a technical perspective, recent advancements in substrate formulation have improved its stability and solubility. A 2023 Analytical Biochemistry publication detailed a nanoparticle-encapsulated version of 5-Bromo-4-chloro-3-indolyl a-D-fucopyranoside that maintains activity for extended periods under physiological conditions, enabling long-term enzyme activity monitoring in live cell systems.

These developments position 5-Bromo-4-chloro-3-indolyl a-D-fucopyranoside as an increasingly valuable tool in glycoscience research. Its applications now extend beyond basic enzyme characterization to include drug discovery, diagnostic development, and systems biology approaches. Future research directions likely include the development of fluorogenic analogs and the integration of this substrate with emerging single-molecule detection technologies.